6-Methyl-8-[(oxan-2-yl)oxy]oct-6-en-4-yn-2-ol

• CAS No.: 61568-80-7
• Molecular Formula: C14H22O3
• Molecular Weight: 238.32 g/mol
• IUPAC Name: 6-methyl-8-(oxan-2-yloxy)oct-6-en-4-yn-2-ol
• InChI: InChI=1S/C14H22O3/c1-12(6-5-7-13(2)15)9-11-17-14-8-3-4-10-16-14/h9,13-15H,3-4,7-8,10-11H2,1-2H3
• InChI Key: UFTIZEDGUZENKD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC#CC(=CCOC1CCCCO1)C)O

Description

6-Methyl-8-[(oxan-2-yl)oxy]oct-6-en-4-yn-2-ol is a chemical compound that belongs to the class of iridoid monoterpenoids. These compounds are biosynthesized from isoprene and often serve as intermediates in the biosynthesis of alkaloids . Iridoid monoterpenoids typically consist of a cyclopentane ring fused to a six-membered oxygen heterocycle .

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

the production of similar iridoid monoterpenoids typically involves large-scale organic synthesis techniques, including the use of catalysts and optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

6-Methyl-8-[(oxan-2-yl)oxy]oct-6-en-4-yn-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The double bonds can be reduced to single bonds.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, acids, and bases.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while reduction can yield alkanes .

Scientific Research Applications

6-Methyl-8-[(oxan-2-yl)oxy]oct-6-en-4-yn-2-ol has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects.

Industry: Used in the production of fragrances and flavors.

Mechanism of Action

The mechanism of action of 6-Methyl-8-[(oxan-2-yl)oxy]oct-6-en-4-yn-2-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other iridoid monoterpenoids, such as:

• (+)-Iridodial lactol
• (+)-Neomatatabiol
• (2S,4S)-Alpha-Campholinic Acid
• (2Z,6Z)-Varie-2,6-diene

Uniqueness

6-Methyl-8-[(oxan-2-yl)oxy]oct-6-en-4-yn-2-ol is unique due to its specific structure, which includes an oxane ring and a hydroxyl group. This structure imparts distinct chemical and biological properties, making it valuable for various applications .